Cas no 2138834-80-5 (1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene)

• Product Name: 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene
• CAS No: 2138834-80-5
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 5892881
• PubChem ID: 165783727
• Update Time: 2025-05-23

1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-802281
• 2138834-80-5
• 1-(2-bromoethenyl)-2-fluoro-4-methylbenzene
• 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene

• Inchi： 1S/C9H8BrF/c1-7-2-3-8(4-5-10)9(11)6-7/h2-6H,1H3/b5-4+
• InChI Key： OATYNAJFIUAOBD-SNAWJCMRSA-N
• SMILES： Br/C=C/C1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 213.97934g/mol
• Monoisotopic Mass: 213.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene

Introduction to 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene (CAS No. 2138834-80-5)

1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene (CAS No. 2138834-80-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring with specific functional groups, making it a valuable intermediate in the development of novel drugs and materials.

The molecular formula of 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene is C₉H₉BrF, and it has a molecular weight of approximately 213.07 g/mol. The presence of the bromoethenyl group and the fluorine atom on the aromatic ring imparts unique chemical properties to this compound, such as enhanced reactivity and stability under various conditions. These properties make it an attractive candidate for a wide range of synthetic transformations and derivatizations.

In the field of pharmaceutical research, 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene has been explored as a potential intermediate in the synthesis of bioactive molecules. Recent studies have shown that compounds derived from this structure exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene, which demonstrated significant anti-inflammatory effects in vitro and in vivo models.

The bromoethenyl group in 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene provides a versatile handle for further functionalization. This group can undergo various reactions such as nucleophilic substitution, elimination, and coupling reactions, allowing for the creation of diverse chemical structures. The fluorine atom on the aromatic ring also contributes to the compound's stability and bioavailability, making it suitable for use in drug discovery and development.

In materials science, 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene has been investigated as a building block for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have used this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of an appropriate starting material followed by substitution or addition reactions to introduce the desired functional groups. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Safety considerations are an important aspect when handling 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during its use to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory safety protocols.

In conclusion, 1-(2-Bromoethenyl)-2-fluoro-4-methylbenzene (CAS No. 2138834-80-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, it is likely that this compound will play an increasingly important role in advancing fields such as pharmaceuticals, materials science, and chemical synthesis.